3-Benzylmercapto-4-chlorocarbonyl benzaldehyde

• CAS No.: 64976-84-7
• Molecular Formula: C15H11ClO2S
• Molecular Weight: 290.8 g/mol
• IUPAC Name: 2-benzylsulfanyl-4-formylbenzoyl chloride
• InChI: InChI=1S/C15H11ClO2S/c16-15(18)13-7-6-12(9-17)8-14(13)19-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: BHLVGRTVYWBSFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=C(C=CC(=C2)C=O)C(=O)Cl

Description

3-Benzylmercapto-4-chlorocarbonyl benzaldehyde is a useful research compound. Its molecular formula is C15H11ClO2S and its molecular weight is 290.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution containing 23.2 g of 3-benzylmercapto-4-carboxy benzaldehyde in 250 ml of methylene chloride is added 15 ml of thionyl chloride and 0.5 ml of dimethylformamide. The reaction mixture is refluxed for 6-7 hours, then evaporated to dryness. Crystallization from 100 ml of ether yielded 27.0 g of 3-benzylmercapto-4-chlorocarbonyl benzaldehyde (a).